molecular formula C9H16O2 B8374508 2,5-Dimethyl-3-heptyne-2,5-diol

2,5-Dimethyl-3-heptyne-2,5-diol

Cat. No.: B8374508
M. Wt: 156.22 g/mol
InChI Key: WTELZXKJLBWLHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5-Dimethyl-3-heptyne-2,5-diol is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H16O2

Molecular Weight

156.22 g/mol

IUPAC Name

2,5-dimethylhept-3-yne-2,5-diol

InChI

InChI=1S/C9H16O2/c1-5-9(4,11)7-6-8(2,3)10/h10-11H,5H2,1-4H3

InChI Key

WTELZXKJLBWLHA-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C#CC(C)(C)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-methyl-3-butyne-2-ol (15 g, 0.178 mol) in tetrahydrofuran (150 ml) is cooled to −78° C. under a nitrogen atmosphere and n-butyl lithium (1.6 molar solution in hexanes, 244 ml, 0.39 mol) is added slowly over 1.5-2.0 hours. The reaction mixture is stirred for 1 hour at −78° C. and to this mixture a solution of 2-butanone (24 ml, 0.266 mol) in tetrahydrofuran (24 ml) is added. The reaction mixture is stirred at −78° C. for one hour and allowed to come to ambient temperature and stirred at ambient temperature for 2-3 hours. The reaction mixture is cooled to 10° C., quenched with ice cold water. The aqueous phase is extracted with dichloromethane (3×150 ml). The organic phases are combined, washed with water, and dried over anhydrous sodium sulfate. The mixture is filtered, and the filtrate is evaporated under reduced pressure. The residue is purified by column chromatography on silica gel to give 2,5-dimethylhept-3-yne-2,5-diol (15 g) as colourless oil.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
244 mL
Type
reactant
Reaction Step Two
Quantity
24 mL
Type
reactant
Reaction Step Three
Quantity
24 mL
Type
solvent
Reaction Step Three

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